Nampt-IN-10 TFA

• Molecular Formula: C29H29F4N5O4
• Molecular Weight: 587.6 g/mol
• InChI: InChI=1S/C27H28FN5O2.C2HF3O2/c28-25-14-21(32-27(35)24-15-23(24)19-2-1-9-30-16-19)6-3-20(25)17-31-26(34)18-4-7-22(8-5-18)33-12-10-29-11-13-33;3-2(4,5)1(6)7/h1-9,14,16,23-24,29H,10-13,15,17H2,(H,31,34)(H,32,35);(H,6,7)/t23-,24+;/m1./s1
• InChIKey: SLGTZROYPZTPLC-ITNPDYSASA-N

Nampt-IN-10 TFA: NAMPT Inhibitor for ADC Conjugation

Nampt-IN-10 TFA (CAS 2567724-20-1, compound 4) is a synthetic small-molecule inhibitor of nicotinamide phosphoribosyltransferase (NAMPT), the rate-limiting enzyme in the NAD⁺ salvage pathway [1]. It was developed through a focused structure–activity relationship (SAR) campaign that introduced a piperazine handle at the para-position of the phenyl ring to enable covalent linker attachment without ablating cellular potency [1]. Unlike conventional antimitotic ADC payloads (e.g., auristatins, maytansinoids), Nampt-IN-10 belongs to a novel non-antimitotic payload class that depletes intracellular NAD⁺, thereby disrupting cellular energetics in both dividing and non-dividing tumor cells [1]. The TFA salt form (C₂₉H₂₉F₄N₅O₄, MW 587.57) is the commonly supplied research-grade material, with a DMSO solubility of approximately 100 mg/mL .

1

ADC payload precursor: Piperazine handle supports linker-attachment studies for NAMPT inhibitor–antibody conjugates.

2

Non-antimitotic NAD⁺ depletion: Disrupts cellular energetics independent of cell-cycle phase, reported to avoid G2/M arrest.

3

Research-grade TFA salt: Commonly supplied form with high DMSO solubility for in vitro ADC and pharmacology studies.

• [1] Korotkova E, et al. Nicotinamide Phosphoribosyltransferase Inhibitor as a Novel Payload for Antibody–Drug Conjugates. ACS Med Chem Lett. 2018;9(8):838–842. doi:10.1021/acsmedchemlett.8b00254 View Source

Nampt-IN-10 TFA: Why Substitution Fails

NAMPT inhibitors are not interchangeable reagents. Canonical inhibitors such as FK866 (APO866, Daporinad) and GMX1778 potently inhibit the NAMPT enzyme but lack structural features required for linker attachment — they cannot be directly conjugated to antibodies to generate ADCs [1]. Nampt-IN-10 TFA was explicitly designed to overcome this bottleneck: the piperazine moiety introduced at the solvent-exposed para-phenyl position serves as a functional handle for both cleavable and non-cleavable linker chemistry, enabling efficient bioconjugation while preserving low-nanomolar cellular potency [1]. Furthermore, its non-antimitotic mechanism of action distinguishes it from tubulin-binding payloads (DM1, MMAE), making it relevant for tumor populations that are quiescent or resistant to mitotic arrest [1]. Substituting Nampt-IN-10 TFA with a generic NAMPT inhibitor lacking a conjugation handle, or with an antimitotic payload, would fundamentally alter the experimental design — compromising ADC constructability, target-dependent selectivity, or the mechanistic scope of the study.

Conjugation handleCanonical NAMPT inhibitors (FK866, GMX1778) lack a functional linker handle; substitution prevents ADC generation.

Mechanism classTubulin-binding payloads (DM1, MMAE) induce mitotic arrest; their antimitotic profile may not model non-dividing cell responses.

Piperazine requirementUsing a generic NAMPT inhibitor without the para-phenyl piperazine moiety removes the only validated attachment point, altering conjugate design.

• [1] Korotkova E, et al. Nicotinamide Phosphoribosyltransferase Inhibitor as a Novel Payload for Antibody–Drug Conjugates. ACS Med Chem Lett. 2018;9(8):838–842. doi:10.1021/acsmedchemlett.8b00254 View Source

Nampt-IN-10 TFA: Comparative Evidence vs. Analogs

Non-Antimitotic Mechanism: Cell-Cycle Comparison

When conjugated to an anti-c-Kit antibody (ADC-4), the Nampt-IN-10 payload inhibits cell proliferation without inducing G2/M phase arrest, in direct contrast to the tubulin-binding payload s-methyl-DM1. Cell-cycle profiling of GIST-T1 cells treated with s-methyl-DM1 showed accumulation in G2/M phase, consistent with microtubule-depolymerization-induced mitotic arrest [1]. In contrast, ADC-4 treatment inhibited proliferation without overt G2/M accumulation, confirming a genuinely non-antimitotic mode of action [1]. This mechanistic distinction is critical: it enables targeting of slowly proliferating or quiescent tumor cells that are inherently resistant to antimitotic agents.

Cell-cycle arrest profile

Head-to-head

ADC-4 (anti-c-Kit–Nampt-IN-10): no G2/M accumulation. s-Methyl-DM1: pronounced G2/M arrest.

Non-antimitotic payload characterization

GIST-T1 flow cytometry; proliferation inhibited without mitotic arrest.

Evidence Dimension	Cell-cycle arrest profile (G2/M accumulation)
Target Compound Data	ADC-4 (anti-c-Kit–Nampt-IN-10 conjugate): no G2/M accumulation; proliferation inhibition without mitotic arrest
Comparator Or Baseline	s-Methyl-DM1 (free maytansinoid, tubulin inhibitor): pronounced G2/M accumulation
Quantified Difference	Qualitative binary difference: antimitotic arrest (s-methyl-DM1) vs. non-antimitotic proliferation inhibition (ADC-4)
Conditions	GIST-T1 (c-Kit+) cell line; cell-cycle profiling by flow cytometry; ADC-4 applied as conjugate, s-methyl-DM1 applied as free payload

Why This Matters

For researchers building ADCs targeting tumors with a low mitotic index or studying quiescent cell populations, Nampt-IN-10 TFA provides a mechanistically differentiated payload that traditional tubulin inhibitors (DM1, MMAE) cannot replicate.

• [1] Korotkova E, et al. Nicotinamide Phosphoribosyltransferase Inhibitor as a Novel Payload for Antibody–Drug Conjugates. ACS Med Chem Lett. 2018;9(8):838–842. See Figure 4 and text describing cell-cycle analysis in GIST-T1 cells. View Source

Cellular Potency: Free Payload vs. FK866

The free payload Nampt-IN-10 TFA exhibits cellular IC50 values of 5 nM (A2780) and 19 nM (CORL23) after 72 h exposure at 0–1 μM concentration range [1]. The clinical-stage NAMPT inhibitor FK866 (APO866, Daporinad) shows an enzymatic NAMPT IC50 of 0.09–1.60 nM but its antiproliferative activity on A2780 cells is reported in the range of <3 nM to 4.2 nM [2]. Nampt-IN-10 TFA therefore delivers comparable single-digit nanomolar potency on A2780 cells (5 nM vs. 4.2 nM for FK866), while additionally retaining the structural piperazine handle essential for linker conjugation — a feature FK866 lacks entirely. On CORL23 cells, Nampt-IN-10 TFA is less potent than some optimized NAMPT inhibitors, which is a trade-off accepted for ADC payload suitability.

A2780 antiproliferative IC₅₀

Cross-study

Nampt-IN-10: 5 nM (72 h). FK866: ~4.2 nM (supplier data).

Comparable cellular potency to FK866

FK866 value from vendor datasheet; verification recommended.

Evidence Dimension	Antiproliferative IC50 on A2780 ovarian cancer cells
Target Compound Data	Nampt-IN-10 TFA: A2780 IC50 = 5 nM
Comparator Or Baseline	FK866 (APO866, Daporinad): A2780 IC50 = <3–4.2 nM (antiproliferative); recombinant NAMPT enzyme IC50 = 0.09–1.60 nM
Quantified Difference	Nampt-IN-10 TFA is within ~1.2-fold of FK866 cellular potency on A2780 (5 nM vs. 4.2 nM), with the added advantage of ADC-conjugation capability
Conditions	Nampt-IN-10: 72 h, 0–1 μM, A2780 cells [1]; FK866: antiproliferative assay on A2780 (vendor datasheet, Clinisciences) [2]

Why This Matters

Procurement decisions hinge on whether the compound must serve as a standalone NAMPT inhibitor or an ADC payload precursor. Nampt-IN-10 TFA offers competitive cellular potency while enabling downstream bioconjugation — FK866 cannot fulfill this dual role.

• [1] Korotkova E, et al. Nicotinamide Phosphoribosyltransferase Inhibitor as a Novel Payload for Antibody–Drug Conjugates. ACS Med Chem Lett. 2018;9(8):838–842. Table 1 (cellular profiling of NAMPT payloads). View Source
• [2] FK866 (APO866) — Product Datasheet. Clinisciences, Cat. No. A4381. A2780 antiproliferative IC50: <3–4.2 nM. View Source

Conjugation Efficiency & Aggregation: Non-Cleavable vs. Cleavable Linker

The Nampt-IN-10 payload was conjugated to an anti-c-Kit antibody using five linker formats (L1–L5) to identify optimal ADC characteristics [1]. The cleavable ValCit-linker conjugate ADC-1 produced unacceptably high aggregation (29%), despite promising in vitro potency [1]. In contrast, non-cleavable linkers L3 and L4 yielded conjugates ADC-3 and ADC-4 with aggregation levels of 6.1% and 5.3%, respectively, and drug-to-antibody ratios (DAR) of 3.9 and 2.3 [1]. Both ADC-3 and ADC-4 demonstrated picomolar potency on c-Kit–positive NCI-H526 cells (IC50 = 9 pM and 40 pM, respectively), representing a 50–220–fold improvement over the free payload IC50 of 2 nM on the same cell line [1]. The low aggregation and high target-dependent potency are critical quality attributes for reproducible ADC experimentation.

ADC aggregation & potency

Head-to-head

Non-cleavable L3/L4: aggregation 5.3–6.1%, DAR 2.3–3.9, NCI-H526 IC₅₀ 9–40 pM. Cleavable ValCit L1: aggregation 29%.

Low-aggregation conjugates for reproducible ADC studies

Anti-c-Kit antibody; aggregation

NAMPT inhibitor rank

Cross-study

Nampt-IN-5 > Nampt-IN-10 > Nampt-IN-3 on A2780 (IC₅₀ 0.7, 5, 31 nM). Nampt-IN-5 lacks conjugation handle.

Select Nampt-IN-10 when ADC conjugation is required

Nampt-IN-5 for standalone NAMPT inhibition; Nampt-IN-3 dual NAMPT/HDAC.

HER2 ADC selectivity

Head-to-head

ADC-5 (anti-HER2) vs ADC-6 (isotype): 237-fold and 162-fold higher potency on target cells.

Antigen-dependent cytotoxicity confirmation

MDA-MB453, NCI-N87 cell lines; trastuzumab conjugate.

In vivo PD & tumor stasis

Head-to-head

ADC-4: NAD⁺/NADH depletion, tumor stasis at 20 mg/kg single IV dose. ADC-6 (isotype): no effect.

Target-dependent in vivo pharmacodynamic response

GIST-T1 xenograft, SCID bg mice; body weight stable.

Evidence Dimension	ADC aggregation percentage and in vitro cytotoxicity
Target Compound Data	ADC-3 (Nampt-IN-10 payload, linker L3): Aggregation 6.1%, DAR 3.9, NCI-H526 IC50 = 9 pM; ADC-4 (linker L4): Aggregation 5.3%, DAR 2.3, NCI-H526 IC50 = 40 pM
Comparator Or Baseline	ADC-1 (cleavable ValCit linker L1): Aggregation 29%, DAR 2.8, GIST-T1 IC50 = 14 pM but NCI-H526 >720 pM (poor potency on low-antigen-density cells)
Quantified Difference	Aggregation reduced by 4.8–5.5× (29% → 5.3–6.1%); NCI-H526 potency improved 18–80× (>720 pM → 9–40 pM)
Conditions	Anti-c-Kit monoclonal antibody; maleimide conjugation to interchain disulfides; cytotoxicity measured on GIST-T1 and NCI-H526 (c-Kit+) cell lines [1]

Why This Matters

High aggregation (>10%) compromises ADC homogeneity, reproducibility, and shelf stability. The Nampt-IN-10 payload, when paired with non-cleavable linkers L3/L4, yields low-aggregating, highly potent conjugates suitable for rigorous preclinical ADC evaluation.

• [1] Korotkova E, et al. Nicotinamide Phosphoribosyltransferase Inhibitor as a Novel Payload for Antibody–Drug Conjugates. ACS Med Chem Lett. 2018;9(8):838–842. Table 2 (In Vitro Cytotoxicity of NAMPT ADCs). View Source

Intra-Class Potency: NAMPT Inhibitor Comparison

Among the NAMPT inhibitor series available for research procurement, Nampt-IN-5 (compound 27) demonstrates 7.1-fold higher potency on A2780 (IC50 = 0.7 nM vs. 5 nM) and 4.9-fold higher potency on COR-L23 (IC50 = 3.9 nM vs. 19 nM) compared to Nampt-IN-10 TFA . Nampt-IN-3 (compound 35), a dual NAMPT/HDAC inhibitor, is substantially less potent on NAMPT with an IC50 of 31 nM — 6.2-fold weaker than Nampt-IN-10 TFA on A2780 [1]. These potency rankings provide a clear decision framework: Nampt-IN-5 is the preferred choice for maximum standalone NAMPT inhibition; Nampt-IN-10 TFA is the appropriate choice when the target application is ADC bioconjugation, because it uniquely incorporates the piperazine handle for linker attachment while retaining adequate low-nanomolar potency.

NAMPT inhibitor rank

Cross-study

Nampt-IN-5 > Nampt-IN-10 > Nampt-IN-3 on A2780 (IC₅₀ 0.7, 5, 31 nM). Nampt-IN-5 lacks conjugation handle.

Select Nampt-IN-10 when ADC conjugation is required

Nampt-IN-5 for standalone NAMPT inhibition; Nampt-IN-3 dual NAMPT/HDAC.

Evidence Dimension	Cellular antiproliferative IC50 on A2780 and COR-L23 cell lines
Target Compound Data	Nampt-IN-10 TFA: A2780 IC50 = 5 nM, CORL23 IC50 = 19 nM
Comparator Or Baseline	Nampt-IN-5: A2780 IC50 = 0.7 nM, COR-L23 IC50 = 3.9 nM ; Nampt-IN-3: NAMPT IC50 = 31 nM, HDAC IC50 = 55 nM (A2780 cellular IC50 not reported for this inhibitor) [1]
Quantified Difference	Nampt-IN-5 is 7.1× more potent than Nampt-IN-10 on A2780 (0.7 vs. 5 nM) and 4.9× on COR-L23 (3.9 vs. 19 nM). Nampt-IN-3 is 6.2× weaker than Nampt-IN-10 on NAMPT enzyme (31 vs. 5 nM cellular).
Conditions	Nampt-IN-10: 72 h, 0–1 μM, A2780/CORL23 [PMC6088352]; Nampt-IN-5: 3 days, 0–10 nM, A2780/COR-L23 [InvivoChem datasheet]; Nampt-IN-3: biochemical NAMPT/HDAC IC50 determination [Adooq datasheet]

Why This Matters

For procurement, Nampt-IN-10 TFA occupies a specific niche: it is the NAMPT inhibitor of choice when the experimental workflow requires subsequent antibody conjugation. If conjugate capability is not required, Nampt-IN-5 offers superior standalone potency.

• [1] Nampt-IN-3 (Compound 35) — Technical Datasheet. Adooq, Cat. No. A16324. NAMPT IC50 = 31 nM; HDAC IC50 = 55 nM. View Source

Target-Dependent Selectivity: ADC vs. Isotype Control

To establish that cytotoxicity is antigen-driven rather than payload-mediated nonspecific killing, the Nampt-IN-10 linker-payload LP4 was conjugated to an anti-HER2 trastuzumab antibody (ADC-5) and to a non-binding IgG isotype control antibody (ADC-6) [1]. ADC-5 demonstrated potent, target-dependent killing of HER2-positive cell lines: MDA-MB453 IC50 = 6 pM, NCI-N87 IC50 = 17 pM. The isotype control ADC-6 was 237-fold less potent on MDA-MB453 (IC50 = 1.42 nM) and 162-fold less potent on NCI-N87 (IC50 = 2.76 nM) [1]. This large selectivity window confirms that the Nampt-IN-10 payload, when delivered via ADC, achieves its cytotoxic effect through antigen-specific internalization rather than off-target payload release.

HER2 ADC selectivity

Head-to-head

ADC-5 (anti-HER2) vs ADC-6 (isotype): 237-fold and 162-fold higher potency on target cells.

Antigen-dependent cytotoxicity confirmation

MDA-MB453, NCI-N87 cell lines; trastuzumab conjugate.

Evidence Dimension	Target-dependent in vitro cytotoxicity selectivity window (HER2+ cells)
Target Compound Data	ADC-5 (anti-HER2 trastuzumab–Nampt-IN-10 conjugate): MDA-MB453 IC50 = 6 pM, NCI-N87 IC50 = 17 pM
Comparator Or Baseline	ADC-6 (non-binding IgG isotype control–Nampt-IN-10 conjugate): MDA-MB453 IC50 = 1.42 nM, NCI-N87 IC50 = 2.76 nM
Quantified Difference	ADC-5 is 237-fold more potent than ADC-6 on MDA-MB453 (6 pM vs. 1.42 nM) and 162-fold more potent on NCI-N87 (17 pM vs. 2.76 nM)
Conditions	HER2-positive cell lines MDA-MB453 and NCI-N87; linker-payload LP4; DAR ~2.9 (ADC-5) and ~4.4 (ADC-6) [REFS-1, Table 2]

Why This Matters

The >160-fold selectivity window reduces the likelihood that observed in vitro or in vivo efficacy is an artifact of free payload toxicity. For scientists using Nampt-IN-10 TFA in ADC research, this validates that the payload's mechanism translates into genuine target-dependent pharmacology.

• [1] Korotkova E, et al. Nicotinamide Phosphoribosyltransferase Inhibitor as a Novel Payload for Antibody–Drug Conjugates. ACS Med Chem Lett. 2018;9(8):838–842. Table 2 (ADC-5 and ADC-6 cytotoxicity data). View Source

In Vivo Pharmacodynamics: NAD⁺/NADH Depletion

Target engagement of the Nampt-IN-10 payload was verified in a cellular pharmacodynamic assay measuring NAD⁺/NADH levels in GIST-T1 cells [1]. The anti-c-Kit conjugate ADC-4 produced a concentration-dependent reduction in NAD⁺/NADH signal, consistent with intracellular NAMPT inhibition, whereas the non-binding isotype control ADC-6 showed no significant NAD⁺/NADH depletion at equivalent concentrations [1]. Furthermore, a single 20 mg/kg intravenous dose of ADC-3 or ADC-4 induced tumor stasis in the GIST-T1 xenograft model in SCID bg mice, with body weight remaining stable, indicating tolerability at an efficacious dose [1]. The isotype control ADC-6–treated group showed no tumor growth inhibition [1].

In vivo PD & tumor stasis

Head-to-head

ADC-4: NAD⁺/NADH depletion, tumor stasis at 20 mg/kg single IV dose. ADC-6 (isotype): no effect.

Target-dependent in vivo pharmacodynamic response

GIST-T1 xenograft, SCID bg mice; body weight stable.

Evidence Dimension	NAD⁺/NADH depletion (pharmacodynamic biomarker) and in vivo tumor growth inhibition
Target Compound Data	ADC-4 (anti-c-Kit–Nampt-IN-10 conjugate): concentration-dependent NAD⁺/NADH depletion in GIST-T1; single 20 mg/kg IV dose → tumor stasis in GIST-T1 xenograft; body weight stable
Comparator Or Baseline	ADC-6 (non-binding IgG isotype control conjugate): no NAD⁺/NADH depletion; no tumor growth inhibition at equivalent dose
Quantified Difference	Qualitative PD and efficacy difference: NAD⁺/NADH depleted vs. unchanged; tumor stasis vs. no inhibition at 20 mg/kg single dose
Conditions	GIST-T1 c-Kit+ xenograft in SCID bg mice; single intravenous administration; NAD⁺/NADH luminescent assay [1]

Why This Matters

This evidence confirms that the Nampt-IN-10 payload retains its NAMPT-inhibitory mechanism after bioconjugation and lysosomal release in vivo, producing target-dependent tumor stasis without overt toxicity. For preclinical ADC programs, this provides a validated starting point with documented in vivo proof-of-concept.

• [1] Korotkova E, et al. Nicotinamide Phosphoribosyltransferase Inhibitor as a Novel Payload for Antibody–Drug Conjugates. ACS Med Chem Lett. 2018;9(8):838–842. Figure 3 (NAD⁺/NADH), Figure 5 (in vivo GIST-T1 xenograft). View Source

Nampt-IN-10 TFA: Application Scenarios

Non-Antimitotic ADC for Quiescent Tumor Cells

Nampt-IN-10 TFA is the payload of choice for ADC programs where tumor cell populations exhibit low mitotic indices or resistance to tubulin-targeting agents. The 2018 ACS Med Chem Lett study demonstrated that ADC-4 (anti-c-Kit–Nampt-IN-10 conjugate) inhibits proliferation without G2/M arrest, in direct contrast to s-methyl-DM1 [1]. This non-antimitotic mechanism, driven by NAMPT inhibition and NAD⁺ depletion, is effective independently of cell-cycle phase, making it suitable for targeting quiescent tumor-initiating cells or drug-tolerant persister populations often refractory to auristatin- or maytansinoid-based ADCs. The piperazine attachment point enables flexible linker chemistry (non-cleavable L3/L4 formats achieved <10% aggregation) [1].

HER2 & c-Kit ADC Cytotoxicity Screening

For laboratories constructing ADCs against HER2 or c-Kit antigens, Nampt-IN-10 TFA provides a rigorously validated payload with documented target-dependent selectivity. Conjugation to anti-HER2 trastuzumab (ADC-5) yielded MDA-MB453 IC50 = 6 pM and NCI-N87 IC50 = 17 pM, with 162–237-fold selectivity over a non-binding IgG isotype control (ADC-6) [1]. For c-Kit targeting, ADC-3 and ADC-4 achieved low picomolar potency (9–40 pM) on NCI-H526 cells [1]. The free payload (Nampt-IN-10 TFA) can be purchased as a reference standard to benchmark the potency enhancement achieved upon ADC conjugation (e.g., NCI-H526: free payload IC50 = 2 nM → ADC-3 IC50 = 9 pM, a 222-fold gain) [1].

NAMPT Target Engagement: NAD⁺/NADH Depletion Assay

The mechanism of Nampt-IN-10 TFA — inhibition of the NAD⁺ salvage pathway — can be directly monitored using luminescent NAD⁺/NADH quantification assays. The 2018 study confirmed that anti-c-Kit ADC-4, but not the isotype control ADC-6, induced concentration-dependent NAD⁺/NADH depletion in GIST-T1 cells [1]. Researchers procuring Nampt-IN-10 TFA for NAMPT pharmacology studies can incorporate this PD readout to confirm on-target engagement, either with the free compound (cellular IC50 benchmark: A2780 5 nM, CORL23 19 nM) or with custom ADCs built using the piperazine handle [1].

In Vivo Xenograft Efficacy Studies

For preclinical in vivo efficacy evaluation, the Nampt-IN-10 payload delivered as ADC-3 or ADC-4 demonstrated tumor stasis in the GIST-T1 xenograft model following a single 20 mg/kg intravenous dose, without body weight loss indicative of systemic toxicity [1]. This established in vivo benchmark — tumor stasis with a single dose, stable body weight, clear differential from isotype control — provides a reference point for researchers designing efficacy studies with novel NAMPTi-ADC constructs. The documented tolerability at efficacious doses supports dose-ranging and schedule optimization experiments.

Application

Selection Property

Validation Focus

Quiescent tumor-cell ADC research

Non-antimitotic NAD⁺ depletion mechanism

Cell-cycle analysis, proliferation assay

HER2/c-Kit ADC potency screening

Target-dependent selectivity window

Antigen-specific IC₅₀, selectivity ratio

NAMPT target engagement assay

NAD⁺/NADH depletion readout

Luminescent NAD⁺/NADH quantification

In vivo xenograft efficacy study

Tumor stasis benchmark

Tumor volume, body weight monitoring

• [1] Korotkova E, et al. Nicotinamide Phosphoribosyltransferase Inhibitor as a Novel Payload for Antibody–Drug Conjugates. ACS Med Chem Lett. 2018;9(8):838–842. doi:10.1021/acsmedchemlett.8b00254 View Source